molecular formula C16H12FNO2 B8810574 Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate

Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate

Cat. No.: B8810574
M. Wt: 269.27 g/mol
InChI Key: LVEGVMPRXFMMQL-UHFFFAOYSA-N
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Description

Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate is a useful research compound. Its molecular formula is C16H12FNO2 and its molecular weight is 269.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H12FNO2

Molecular Weight

269.27 g/mol

IUPAC Name

methyl 1-(4-fluorophenyl)indole-4-carboxylate

InChI

InChI=1S/C16H12FNO2/c1-20-16(19)14-3-2-4-15-13(14)9-10-18(15)12-7-5-11(17)6-8-12/h2-10H,1H3

InChI Key

LVEGVMPRXFMMQL-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C2C=CN(C2=CC=C1)C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 1H-indole-4-carboxylate (3.0 g, 17.1 mmol) in DMSO (25 mL) and 1,4-dioxane (25 mL) in a sealed tube were added potassium phosphate (7.3 g, 34.3 mmol), dimethylethylenediamine (1.0 mL, 9.1 mmol), L-proline (1.1 g, 9.1 mmol), 1-bromo-4-fluorobenzene (1.3 mL, 11.42 mmol), and copper iodide (1.1 g, 5.7 mmol). The mixture was purged with argon gas; the tube was sealed and heated at 110° C. overnight. The reaction mixture was cooled down to rt, washed with water (100 mL) and the aqueous mixture was extracted with dichloromethane (3×150 mL). The combined organic layers were dried (Na2SO4), filtered, and concentrated under reduced pressure. Purification of the resulting residue by column chromatography (0% to 50% dichloromethane in hexanes) afforded methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate (2.1 g, 68%) as a white solid: 1H NMR (300 MHz, DMSO) δ 7.87-7.82 (m, 2H), 7.75 (d, J=8.4 Hz, 1H), 7.68-7.63 (m, 2H), 7.49-7.42 (m, 2H), 7.32 (t, J=7.8 Hz, 1H), 7.20 (dd, J=3.0, 0.9 Hz, 1H), 3.93 (s, 3H); MS (ESI+) m/z 270 [M+H]+.
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3 g
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potassium phosphate
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7.3 g
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1 mL
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1.1 g
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1.3 mL
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25 mL
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25 mL
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1.1 g
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